Cas no 1156282-89-1 (4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol)

• Product Name: 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol
• CAS No: 1156282-89-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5073461
• PubChem ID: 43654874
• Update Time: 2026-03-01

4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(cyclopropylmethyl)amino]cyclohexan-1-ol
• 4-(cyclopropylmethylamino)cyclohexan-1-ol
• 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol

• Inchi： 1S/C10H19NO/c12-10-5-3-9(4-6-10)11-7-8-1-2-8/h8-12H,1-7H2
• InChI Key： JGXYDNFUKDMZCF-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 1.2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol

Comprehensive Overview of 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol (CAS No. 1156282-89-1)

4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol (CAS No. 1156282-89-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This cyclohexanol derivative features a cyclopropylmethyl substituent, which contributes to its distinct reactivity and potential applications. Researchers and industry professionals often search for terms like "4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol synthesis", "CAS 1156282-89-1 applications", and "cyclopropylmethylamine derivatives", highlighting the growing interest in this compound.

The molecular structure of 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol combines a cyclohexane ring with both hydroxyl and amino functional groups, making it a versatile intermediate in organic synthesis. Its CAS No. 1156282-89-1 is frequently referenced in patent literature and academic journals, particularly in studies exploring novel drug candidates or agrochemicals. Recent trends in green chemistry and sustainable synthesis have also spurred inquiries into eco-friendly production methods for such compounds, aligning with global efforts to reduce environmental impact.

One of the key advantages of 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol lies in its potential as a building block for bioactive molecules. The cyclopropylmethyl moiety is known to enhance metabolic stability in pharmaceutical agents, a feature highly sought after in drug discovery. Queries like "cyclohexanol derivatives in medicine" or "amino alcohol applications" reflect the compound's relevance to cutting-edge therapeutic development, including treatments for neurological disorders or antimicrobial resistance.

From a technical perspective, the synthesis of CAS 1156282-89-1 typically involves multi-step organic reactions, with researchers optimizing conditions for yield and purity. The compound's physicochemical properties—such as solubility, melting point, and stability—are critical parameters investigated in material safety data sheets (MSDS) and technical documentation. Analytical techniques like NMR spectroscopy and HPLC are commonly employed for characterization, addressing quality control concerns prevalent in chemical manufacturing.

In industrial contexts, 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol may serve as a precursor for specialty chemicals used in coatings, adhesives, or advanced materials. The cyclopropyl group imparts steric constraints that can influence polymer properties, making it valuable for material science innovations. Searches for "functionalized cyclohexanols" or "amine-alcohol hybrid compounds" often lead to discussions about such industrial applications.

As regulatory frameworks evolve, compliance data for CAS No. 1156282-89-1 remains a priority for manufacturers. Environmental persistence, biodegradability, and occupational exposure limits are increasingly scrutinized, mirroring public interest in chemical safety and responsible sourcing. This aligns with broader movements toward ESG (Environmental, Social, and Governance) principles in the chemical sector.

Future research directions for 4-[(Cyclopropylmethyl)amino]cyclohexan-1-ol may explore its role in catalysis or asymmetric synthesis, leveraging its chiral centers for stereoselective reactions. The compound's compatibility with flow chemistry systems—a hot topic in process optimization—could further enhance its industrial viability. With persistent interest in structure-activity relationships, this molecule continues to offer rich opportunities for scientific advancement across disciplines.